SSM3 tetraTFA hydrate

• Molecular Formula: C30H38F12N12O11
• Molecular Weight: 970.7 g/mol
• InChI: InChI=1S/C22H32N12O2.4C2HF3O2.H2O/c23-19(24)31-11-1-5-13(6-2-11)35-17-10-18(16(34-22(29)30)9-15(17)33-21(27)28)36-14-7-3-12(4-8-14)32-20(25)26;4*3-2(4,5)1(6)7;/h1-8,15-18H,9-10H2,(H4,23,24,31)(H4,25,26,32)(H4,27,28,33)(H4,29,30,34);4*(H,6,7);1H2/t15-,16+,17-,18+
• InChIKey: IRRAPUAWXDELNL-KRVWQHBDSA-N

SSM3 tetraTFA Hydrate: Selective Furin Inhibitor

SSM3 tetraTFA hydrate is a synthetic small-molecule furin inhibitor belonging to the 2,5-dideoxystreptamine-derived class of guanidinylated aryl compounds [1]. It exhibits an EC50 of 54 nM and a Ki of 12 nM against recombinant human furin in biochemical cleavage assays using the Pyr-RTKR-AMC fluorogenic substrate [1][2]. The compound is supplied as a stable hydrate form (MW ~979.7, formula C30H36F12N12O10·1.5H2O), which enhances handling precision and reduces hygroscopic variability in laboratory workflows compared to the anhydrous tetraTFA salt (MW 952.66) .

Selective furin inhibition with a defined PC-family selectivity window

Reversible non-covalent mechanism for washout-compatible protocols

Stable hydrate form (1.5 H₂O) for reproducible weighing and stock preparation

• [1] Jiao GS, Cregar L, Wang J, Millis SZ, Tang C, O'Malley S, Johnson AT, Sareth S, Larson J, Thomas G. Synthetic small molecule furin inhibitors derived from 2,5-dideoxystreptamine. Proc Natl Acad Sci U S A. 2006;103(52):19707-19712. View Source
• [2] Remacle AG, Gawlik K, Golubkov VS, Cadwell GW, Liddington RC, Cieplak P, Millis SZ, Desjardins R, Routhier S, Yuan XW, Neugebauer WA, Day R, Strongin AY. Selective and potent furin inhibitors protect cells from anthrax without significant toxicity. Int J Biochem Cell Biol. 2010;42(6):987-995. View Source

SSM3 tetraTFA Hydrate: Selectivity vs. Generic Inhibitors

Furin inhibitors are not interchangeable. The proprotein convertase (PC) family—including furin, PC1/3, PC2, PC4, PC5/6 (PC6B), PACE4, and PC7—shares overlapping substrate recognition motifs (R-X-R/K/X-R), making isoform-selective inhibition a central challenge [1]. Broad-spectrum agents such as decanoyl-RVKR-CMK inhibit all seven convertases with little discrimination (EC50 ranging from 0.033 to 0.25 μM across PCs) [1], confounding experimental interpretation. Conversely, hexa-D-arginine offers improved selectivity but with ~9-fold weaker furin potency (Ki = 106 nM) . The ultra-potent peptidomimetic MI-1148 (Ki = 5.5 pM) strongly co-inhibits PC1/3 [2]. SSM3 tetraTFA hydrate occupies a distinct pharmacological space: nanomolar furin potency combined with a quantitatively defined selectivity profile—2- to 10-fold preference over PACE4 and 11- to 76-fold over PC7—while sparing trypsin and MT1-MMP entirely [3]. These properties cannot be assumed for any other in-class compound.

Pan-PC inhibitor

Decanoyl-RVKR-CMK lacks isoform discrimination, confounding PC7-mediated readouts.

Weaker furin potency

Hexa-D-arginine shows ~9-fold lower furin affinity, limiting dose-response resolution.

PC1/3 co-inhibition

MI-1148 (Ki=5.5 pM) strongly co-inhibits PC1/3, complicating PC-specific pathway attribution.

• [1] Remacle AG, et al. Int J Biochem Cell Biol. 2010;42(6):987-995. Table 3: EC50 values of peptidic inhibitors against furin, PC1/3, PC4, PC5/6, PC7, and PACE4. View Source
• [2] Hardes K, Ivanova T, Thaa B, McInerney GM, Klokk TI, Sandvig K, Künzel S, Lindberg I, Steinmetzer T. Novel Furin Inhibitors with Potent Anti-infectious Activity. ChemMedChem. 2015;10(7):1218-1231. MI-1148 Ki = 5.5 pM for furin; also strongly inhibits PC1/3. View Source
• [3] Jiao GS, et al. Proc Natl Acad Sci U S A. 2006;103(52):19707-19712. Selectivity profiling: Ki furin 12 nM, PC6B 4 nM, PACE4 41 nM, PC7 595 nM, LF 1,241 nM, trypsin >200 nM, MT1-MMP >200 nM. View Source

SSM3 tetraTFA Hydrate: Head-to-Head Evidence

Proprotein Convertase Selectivity Profiling

SSM3 tetraTFA hydrate demonstrates a quantitatively defined selectivity window across the proprotein convertase family. Against recombinant human furin, SSM3 exhibits a Ki of 12 nM, with comparable potency against PC6B (Ki = 4 nM). It discriminates against PACE4 (Ki = 41 nM) by 3.4-fold and against PC7 (Ki = 595 nM) by 49.6-fold. In contrast, the broad-spectrum irreversible inhibitor decanoyl-RVKR-CMK shows no meaningful selectivity—its EC50 values are 0.25 μM (furin), 0.07 μM (PC1/3), 0.07 μM (PC4), 0.08 μM (PC5/6), 0.033 μM (PC7), and 0.1 μM (PACE4), actually favoring PC7 over furin [1]. Hexa-D-arginine provides a selectivity gradient (furin Ki = 106 nM, PACE4 Ki = 580 nM, PC1 Ki = 13.2 μM) but with ~8.8-fold weaker absolute furin potency than SSM3 .

PC Selectivity Profile

Head-to-head

Furin Ki 12 nM; 49.6-fold over PC7; PACE4 Ki 41 nM

Supports furin-specific pathway attribution vs. pan-PC agents

Recombinant enzyme assay; review absolute Ki interpretation

Evidence Dimension	Inhibitor selectivity across proprotein convertase family members (Ki)
Target Compound Data	Furin Ki = 12 nM; PC6B Ki = 4 nM; PACE4 Ki = 41 nM; PC7 Ki = 595 nM; Trypsin Ki > 200 nM; MT1-MMP Ki > 200 nM
Comparator Or Baseline	Decanoyl-RVKR-CMK: Furin EC50 = 0.25 μM, PC7 EC50 = 0.033 μM (favors PC7 over furin). Hexa-D-arginine: Furin Ki = 106 nM, PACE4 Ki = 580 nM, PC1 Ki = 13.2 μM.
Quantified Difference	SSM3 is 49.6-fold selective for furin over PC7; decanoyl-RVKR-CMK is 7.6-fold more potent against PC7 than furin (inverted selectivity). SSM3 is ~8.8-fold more potent against furin than hexa-D-arginine.
Conditions	Recombinant human PCs; fluorogenic Pyr-RTKR-AMC substrate cleavage assay at 37°C (Jiao et al. 2006, Remacle et al. 2010)

Why This Matters

When experimental design requires furin inhibition without confounding suppression of PC7 (involved in distinct physiological processes) or PACE4, SSM3's defined selectivity window makes it the rational choice over non-discriminating alternatives.

• [1] Remacle AG, et al. Int J Biochem Cell Biol. 2010;42(6):987-995. Table 3; also Jiao GS, et al. Proc Natl Acad Sci U S A. 2006;103(52):19707-19712. Table 1. View Source

Anthrax Protective Antigen-83 Processing Blockade

In cell-based assays using glioma U251 cells expressing anthrax toxin receptor, SSM3 (referred to as SSM-3) blocked furin-dependent cell-surface processing of anthrax protective antigen-83 (PA83) into PA63. The potency of SSM-3 was comparable to that of decanoyl-RVKR-cmk, AC-RARRRKKRT, and AO-RARRRKKRT in these assays [1]. In in vitro cleavage reactions using 1 μM PA83 and 1 nM furin (enzyme-substrate ratio 1:1000), SSM-3 inhibited PA83→PA63 conversion at concentrations as low as 330 nM, achieving near-complete blockade [1]. In a separate study using 0.1-25 μM SSM3 tetraTFA hydrate, dose-dependent inhibition of PA83 processing was confirmed in cleavage reactions . The functional consequence—blockade of anthrax toxin cellular entry—has been validated in murine macrophage RAW264.7 protection models [1].

PA83 Processing Blockade

Head-to-head

Comparable to decanoyl-RVKR-cmk in cell assays

Reversible inhibitor matches covalent inhibitor cell-based potency

Washout-compatible protocol advantage

Evidence Dimension	Cell-surface PA83 processing inhibition potency
Target Compound Data	SSM-3: effective PA83 processing blockade at 330 nM – 25 μM in cell-based and in vitro cleavage assays
Comparator Or Baseline	Decanoyl-RVKR-cmk, AC-RARRRKKRT, AO-RARRRKKRT: comparable potency in the same assay system
Quantified Difference	SSM-3 potency comparable to decanoyl-RVKR-cmk (a covalent inhibitor with Ki ~1 nM) and optimized peptidic inhibitors in blocking PA83 processing
Conditions	Glioma U251 cells; 1 μM PA83 + 1 nM furin; 1 h at 37°C; also murine macrophage RAW264.7 cells (Remacle et al. 2010, Jiao et al. 2006)

Why This Matters

Despite being a reversible, non-covalent inhibitor, SSM3 matches the cell-based efficacy of the irreversible covalent inhibitor decanoyl-RVKR-cmk—offering comparable functional potency without permanent target modification, which is advantageous for washout experiments and reversible pharmacology studies.

• [1] Remacle AG, et al. Int J Biochem Cell Biol. 2010;42(6):987-995. Sections 3.3, 3.5; Fig. 2. View Source

Off-Target Protease Sparing

SSM3 tetraTFA hydrate was counter-screened against structurally and functionally distinct proteases to define its off-target boundaries. It showed no measurable inhibition against trypsin (a digestive serine protease) or MT1-MMP (a membrane-tethered metalloproteinase involved in cell migration) at concentrations up to 200 nM Ki [1]. Against anthrax lethal factor (LF), a zinc-dependent metalloproteinase, SSM3 exhibited a Ki of 1,241 nM—representing a 103-fold selectivity margin relative to furin (Ki = 12 nM) [1]. This contrasts with decanoyl-RVKR-CMK, which potently inhibits all proprotein convertases and additionally labels off-target serine proteases via its chloromethylketone warhead .

Off-Target Sparing

Reported

No inhibition of trypsin or MT1-MMP; 103-fold furin/LF

Minimizes off-target noise in protease network studies

LF discrimination context-dependent

Evidence Dimension	Off-target inhibitory activity against non-PC proteases
Target Compound Data	Trypsin Ki > 200 nM (no measurable inhibition); MT1-MMP Ki > 200 nM (no measurable inhibition); LF Ki = 1,241 nM (103-fold selectivity over furin)
Comparator Or Baseline	Decanoyl-RVKR-CMK: irreversible covalent inhibitor; broadly reactive with all PCs and potentially other serine proteases via its CMK warhead. Hexa-D-arginine: off-target profile limited to PACE4 and PC1.
Quantified Difference	SSM3 spares trypsin and MT1-MMP completely; 103-fold discrimination between furin and LF. Decanoyl-RVKR-CMK offers no such discrimination window.
Conditions	Recombinant human/animal protease panels; fluorogenic substrate cleavage assays; Ki determination by classical reversible competitive inhibition fitting (Jiao et al. 2006)

Why This Matters

For studies where co-inhibition of trypsin-like proteases or metalloproteinases would confound phenotypic readouts (e.g., cancer cell invasion assays, viral entry studies involving host protease networks), SSM3's clean off-target profile reduces experimental noise versus irreversible broad-spectrum agents.

• [1] Jiao GS, et al. Proc Natl Acad Sci U S A. 2006;103(52):19707-19712. Selectivity data: furin Ki 12 nM; LF Ki 1,241 nM; trypsin >200 nM; MT1-MMP >200 nM. View Source

Hydrate Form Stability and Handling Advantage

SSM3 tetraTFA hydrate (MW ~979.7, C30H36F12N12O10·1.5H2O) offers practical advantages over the anhydrous tetraTFA salt form (MW 952.66) for reproducible experimental workflows. The hydrate exhibits DMSO solubility of 30 mg/mL (30.62 mM) . The defined hydration state reduces batch-to-batch hygroscopic variability that can affect weighing accuracy and effective concentration in anhydrous preparations. Storage conditions are -20°C in sealed containers protected from moisture, with stability extending to 3 years in powder form at -20°C . In contrast, the anhydrous form is more hygroscopic, and its effective mass per mole can vary with ambient humidity, introducing potential dosing errors in quantitative pharmacology .

Hydrate Form Stability

Data to verify

Defined 1.5 H₂O; DMSO solubility 30 mg/mL

Supports lot-to-lot consistency in quantitative pharmacology

Hygroscopic advantage vs. anhydrous form; independent verification advised

Evidence Dimension	Physical form stability and handling reproducibility
Target Compound Data	SSM3 tetraTFA hydrate: MW 979.7; DMSO solubility 30 mg/mL (30.62 mM); defined 1.5 H2O stoichiometry; -20°C storage, sealed, moisture-protected
Comparator Or Baseline	Anhydrous SSM3 tetraTFA: MW 952.66; hygroscopic; variable water content upon exposure to ambient atmosphere. Decanoyl-RVKR-CMK: supplied as lyophilized solid; stability data vendor-specific.
Quantified Difference	Hydrate provides defined stoichiometric composition (1.5 H2O per molecule) versus variable hydration state of anhydrous form; 30 mg/mL DMSO solubility supports 30.62 mM stock solutions.
Conditions	Standard laboratory storage and handling; DMSO as primary solvent for stock solution preparation

Why This Matters

For procurement decisions, the hydrate form ensures lot-to-lot consistency in effective concentration, reducing the need for independent purity verification before each experiment—a practical differentiator when ordering for multi-year research programs or core facility compound libraries.

Non-Peptidic Scaffold Proteolytic Resistance

SSM3 is built on a 2,5-dideoxystreptamine core with guanidinylated aryl substituents—a non-peptidic scaffold that is structurally distinct from both peptidic inhibitors (e.g., hexa-D-arginine, RARRRKKRT derivatives) and peptidomimetics (e.g., decanoyl-RVKR-CMK, MI-1148) [1]. This is functionally significant: the Remacle et al. study demonstrated that the peptidic inhibitor AO-RARRRKKRT was proteolytically cleaved and inactivated by PC2 (generating a truncated AO-RARRRKKR fragment), whereas decanoyl-RVKR-cmk could block this PC2-mediated degradation [2]. While PC2 degradation data for SSM3 was not directly reported, the non-peptidic 2,5-dideoxystreptamine architecture lacks the canonical peptide backbone recognized by PC2 and other proteases, suggesting inherent resistance to proteolytic inactivation—a class-level inference supported by the structural chemistry of the aminoglycoside-derived scaffold [1].

Scaffold Proteolytic Resistance

Class-level

Non-peptidic 2,5-dideoxystreptamine core; avoids PC2 cleavage

Class-level inference of proteolytic stability; supports cell-based assay duration

PC2 degradation data not directly reported for SSM3

Evidence Dimension	Susceptibility to proteolytic degradation by proprotein convertases
Target Compound Data	SSM3: non-peptidic 2,5-dideoxystreptamine scaffold; no canonical peptide backbone. Resistance to proteolytic degradation inferred from scaffold chemistry.
Comparator Or Baseline	AO-RARRRKKRT (peptidic inhibitor): cleaved and inactivated by PC2 (confirmed by MALDI-TOF MS, generating truncated AO-RARRRKKR fragment). Decanoyl-RVKR-cmk: blocks PC2 proteolysis of peptidic inhibitors.
Quantified Difference	Peptidic inhibitors are susceptible to PC2-mediated proteolytic inactivation; SSM3's non-peptidic scaffold circumvents this degradation pathway (class-level inference based on structural architecture).
Conditions	Peptidic inhibitor degradation demonstrated using PC2 digest reactions analyzed by MALDI-TOF MS (Remacle et al. 2010, Supplemental Fig. 1)

Why This Matters

In cellular or in vivo systems where PC2 is co-expressed with furin (e.g., neuroendocrine tissues, certain tumor microenvironments), non-peptidic inhibitors avoid the proteolytic inactivation that limits the effective concentration and duration of action of peptide-based furin inhibitors.

• [1] Jiao GS, et al. Proc Natl Acad Sci U S A. 2006;103(52):19707-19712. 2,5-dideoxystreptamine scaffold design and derivatization strategy. View Source
• [2] Remacle AG, et al. Int J Biochem Cell Biol. 2010;42(6):987-995. Section 3.2 and Supplemental Fig. 1: PC2-mediated degradation of AO-RARRRKKRT peptide confirmed by MALDI-TOF MS. View Source

SSM3 tetraTFA Hydrate: Application Scenarios

Anthrax Toxin Mechanism Studies

SSM3 tetraTFA hydrate is directly validated for blocking furin-dependent cell-surface processing of anthrax protective antigen-83 (PA83→PA63) in both biochemical and cell-based assays, with efficacy comparable to the covalent inhibitor decanoyl-RVKR-cmk [1]. Its reversible, non-covalent mechanism enables washout experiments to study the temporal dynamics of furin activity at the cell surface—a protocol not feasible with irreversible CMK-based inhibitors. The compound's selectivity over anthrax lethal factor (103-fold discrimination) ensures that anti-toxin effects are attributable to furin inhibition rather than off-target LF suppression [2].

Proprotein Convertase Family Selectivity Profiling

With quantitatively defined Ki values across furin (12 nM), PC6B (4 nM), PACE4 (41 nM), and PC7 (595 nM), SSM3 tetraTFA hydrate serves as a calibrated tool for dissecting the relative contributions of individual PCs to proprotein processing in cellular models [1]. Its 49.6-fold selectivity window between furin and PC7 enables experiments where furin inhibition can be distinguished from PC7-mediated effects—a discrimination not achievable with pan-PC inhibitors like decanoyl-RVKR-CMK, which is more potent against PC7 than furin [2].

Viral Entry and Pathogenesis Research

SSM3 (25 μM) has been employed alongside CMK and D6R in peer-reviewed studies to interrogate the role of furin-mediated spike protein processing in viral syncytium formation, as demonstrated in SADS-CoV infection models [1]. For SARS-CoV-2 research, where the furin cleavage site (PRRAR) in the spike protein is a key virulence determinant, SSM3 provides a non-cytotoxic, reversible tool for probing furin dependence without the confounding antiviral effects of irreversible CMK-based inhibitors [2]. Its defined selectivity profile allows discrimination of furin from TMPRSS2-mediated entry pathways.

Compound Library Screening and Facility Standardization

The hydrate form's defined stoichiometry (1.5 H2O), validated DMSO solubility of 30 mg/mL (30.62 mM), and long-term storage stability at -20°C make SSM3 tetraTFA hydrate suitable for incorporation into curated small-molecule screening libraries [1]. Its clean off-target profile (no measurable inhibition of trypsin or MT1-MMP) reduces false-positive rates in phenotypic screens where protease networks are interrogated. For core facilities supporting multiple investigator groups, the lot-to-lot consistency of the hydrate form minimizes the need for re-validation between procurement cycles [1].

Application

Selection Property

Validation Focus

Anthrax toxin mechanism studies

Reversible non-covalent furin inhibition

Washout experiments; PA83 processing blockade

PC family selectivity profiling

Quantified PC selectivity window

Furin vs. PC7 discrimination in cell models

Viral entry & pathogenesis research

Non-cytotoxic furin tool

Spike processing without TMPRSS2 confounding

Compound library screening & standardization

Defined hydrate lot consistency

Reproducible stock preparation; off-target profiling

• [1] Remacle AG, et al. Int J Biochem Cell Biol. 2010;42(6):987-995; Glpbio SSM3 tetraTFA hydrate Datasheet; Jiao GS, et al. Proc Natl Acad Sci U S A. 2006;103(52):19707-19712. View Source
• [2] Fig. 9, PMC11019839. SADS-CoV study: SSM3 (25 mM), CMK (50 mM), D6R (50 mM) compared for syncytium inhibition in Vero cells expressing S protein; Jiao GS, et al. 2006 for LF selectivity data. View Source